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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of D&C Red

No. 9 (CI Pigment Red 53:1; CAS No. 5160-02-1). The information herein is compiled from

peer-reviewed studies and regulatory assessments to support safety and risk evaluations.

Chemical and Physical Properties
D&C Red No. 9 is a synthetic monoazo colorant, specifically the barium salt of 5-chloro-2-[(2-

hydroxy-1-naphthalenyl)azo]-4-methyl-benzenesulfonic acid.[1] It has been used in drugs and

cosmetics, as well as in printing inks, coated papers, crayons, rubber, and baking enamels.[1]

The regulatory status of D&C Red No. 9 has changed over time, with its use in drugs and

cosmetics being delisted in the United States.

Table 1: Chemical and Physical Properties of D&C Red No. 9
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Property Value Reference

CAS Number 5160-02-1 [1]

Chemical Name

5-Chloro-2-[(2-hydroxy-1-

naphthalenyl)azo]-4-methyl-

benzenesulfonic acid, barium

salt (2:1)

[1]

Molecular Formula C₃₄H₂₄BaCl₂N₄O₈S₂ [2]

Appearance
Odorless yellowish-red or

reddish-orange powder
[3]

Melting Point
Decomposes at 343-345 °C

(649-653 °F)
[3]

Water Solubility
Less than 0.1 mg/mL at 18°C

(64°F)
[3]

Specific Gravity 1.73 [3]

Toxicokinetics
There is a significant lack of publicly available data on the absorption, distribution, metabolism,

and excretion (ADME) of D&C Red No. 9. The International Agency for Research on Cancer

(IARC) concluded that no data were available to the Working Group on these parameters.[4]

This data gap is a critical consideration in the overall toxicological assessment of this color

additive.

Acute and Chronic Toxicity
Subchronic and chronic toxicity studies have been conducted, primarily in rodents. A 13-week

subchronic study in F344 rats showed enlarged spleens and the presence of an unidentified

pigment in the renal tubular epithelium.[5] In the same study, lymphoreticular hyperplasia of

thymic lymph nodes and hemosiderosis of the liver were observed at higher doses.[5] Mice in a

subchronic study also exhibited congestion of the spleen and hemosiderin deposits.[5]

Carcinogenicity
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A comprehensive carcinogenesis bioassay of D&C Red No. 9 was conducted by the National

Toxicology Program (NTP) in F344 rats and B6C3F1 mice.[5]

Table 2: Summary of NTP Carcinogenesis Bioassay of D&C Red No. 9 (Feed Study)[5]

Species/Sex Dose Levels (ppm) Duration Key Findings

Rat/Male 0, 1000, 3000 103 weeks

Increased incidence of

splenic sarcomas;

Dose-related increase

in neoplastic nodules

of the liver.

Rat/Female 0, 1000, 3000 103 weeks

Equivocal evidence of

carcinogenicity;

Increased incidence of

neoplastic nodules of

the liver may have

been associated with

the chemical.

Mouse/Male 0, 1000, 2000 103 weeks
No evidence of

carcinogenicity.

Mouse/Female 0, 1000, 2000 103 weeks
No evidence of

carcinogenicity.

Based on these findings, the IARC has classified D&C Red No. 9 as "not classifiable as to its

carcinogenicity to humans (Group 3)," indicating inadequate evidence in humans and limited

evidence in experimental animals.[1]

Experimental Protocol: NTP Carcinogenesis Bioassay
(TR-225)

Test Substance: D&C Red No. 9 (89.8% pure) was administered in the feed.[5]

Animals: Groups of 50 male and 50 female F344 rats and B6C3F1 mice were used.[5]
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Dose Administration: The test substance was mixed into the standard animal diet at the

concentrations listed in Table 2.[5]

Duration: The animals were exposed to the diets for 103 weeks.[5]

Observations: Animals were observed twice daily for clinical signs of toxicity. Body weights

were recorded weekly for the first 13 weeks and then monthly.[5]

Pathology: Complete necropsies were performed on all animals. Histopathological

examinations were conducted on all major tissues and organs and any gross lesions.[5]

Study Setup

Exposure Phase (103 Weeks)

Endpoint Analysis

Select F344 Rats & B6C3F1 Mice
(50/sex/group)

Prepare Diets with D&C Red No. 9
(0, 1000, 2000, 3000 ppm) Administer Dosed Feed

Daily Clinical Observation
Regular Body Weight Measurement

Complete Necropsy

Histopathological Examination
of all major tissues and lesions

Statistical Analysis of Tumor Incidence
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Click to download full resolution via product page

NTP Carcinogenesis Bioassay Workflow.

Genotoxicity
D&C Red No. 9 has been evaluated in a battery of in vitro and in vivo genotoxicity assays. The

IARC concluded that it was inactive in all studies in which it was tested, including assays for

gene mutation in bacteria and cultured mammalian cells, DNA damage in cultured mammalian

cells and in rodents in vivo, sister chromatid exchange, and chromosomal aberrations in

cultured mammalian cells, and micronucleus formation in the bone marrow of orally treated

rats.[1]

Table 3: Summary of Genotoxicity Studies on D&C Red No. 9

Assay Type Test System
Metabolic
Activation

Result Reference

Gene Mutation
Salmonella

typhimurium

With and without

S9
Negative [1]

Gene Mutation
Cultured

Mammalian Cells

With and without

S9
Negative [1]

Chromosomal

Aberrations

Cultured

Mammalian Cells

With and without

S9
Negative [1]

Sister Chromatid

Exchange

Cultured

Mammalian Cells

With and without

S9
Negative [1]

DNA Damage
Cultured

Mammalian Cells
Not specified Negative [1]

DNA Damage Rodents (in vivo) N/A Negative [1]

Micronucleus

Test

Rat Bone

Marrow (in vivo)
N/A Negative [1]

Experimental Protocols (General)
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Ames Test (Bacterial Reverse Mutation Assay):Salmonella typhimurium strains (e.g., TA98,

TA100, TA1535, TA1537) are exposed to various concentrations of the test substance with

and without a metabolic activation system (S9 mix). The number of revertant colonies is

counted to assess mutagenic potential.

In Vitro Chromosomal Aberration Test: Cultured mammalian cells (e.g., Chinese hamster

ovary cells) are exposed to the test substance with and without S9 mix. Metaphase cells are

then arrested and examined for structural chromosomal damage.

In Vivo Micronucleus Test: Rodents are administered the test substance. Bone marrow cells

are harvested and examined for the presence of micronuclei in polychromatic erythrocytes,

which indicates chromosomal damage or disruption of the mitotic apparatus.

In Vitro Assays

In Vivo Assays

Ames Test
(Gene Mutation)

No Genotoxic Potential
Observed

Negative

Chromosomal Aberration
(Clastogenicity)

Negative

Sister Chromatid Exchange
Negative

DNA Damage

Negative

Micronucleus Test
(Clastogenicity/Aneugenicity)

Negative

DNA Damage

Negative
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Genotoxicity Testing Strategy for D&C Red No. 9.

Reproductive and Developmental Toxicity
There is a notable absence of data regarding the reproductive and developmental toxicity of

D&C Red No. 9. The IARC has stated that no data were available to its working group for

evaluation.[4] This represents a significant data gap in the toxicological profile of this

substance.

Dermal Sensitization
While D&C Red No. 9 has been associated with contact dermatitis from cosmetic use, detailed

and quantitative human or animal studies on its skin sensitization potential are not readily

available in the public domain.[4]

Summary and Conclusion
The toxicological profile of D&C Red No. 9 is characterized by evidence of carcinogenicity in

male rats (splenic sarcomas and liver nodules) at high doses in a chronic feeding study, with

equivocal findings in female rats and no evidence of carcinogenicity in mice.[5] The substance

has consistently tested negative in a comprehensive battery of in vitro and in vivo genotoxicity

assays.[1] Significant data gaps exist for toxicokinetics, reproductive and developmental

toxicity, acute toxicity, and dermal sensitization. The lack of data in these critical areas should

be a primary consideration in any risk assessment of D&C Red No. 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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